Cas no 66104-42-5 (disodium N-[(p-tolyl)sulphonyl]-L-glutamate)
66104-42-5 structure
Product Name:disodium N-[(p-tolyl)sulphonyl]-L-glutamate
CAS No:66104-42-5
MF:C12H13NNa2O6S
MW:345.279264211655
CID:963282
PubChem ID:171751
Update Time:2025-04-19
disodium N-[(p-tolyl)sulphonyl]-L-glutamate Chemical and Physical Properties
Names and Identifiers
-
- disodium N-[(p-tolyl)sulphonyl]-L-glutamate
- disodium,(2S)-2-[(4-methylphenyl)sulfonylamino]pentanedioate
- disodium (2S)-2-{[(4-methylphenyl)sulfonyl]amino}pentanedioate
- Disodium N-((p-tolyl)sulphonyl)-L-glutamate
- L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, disodium salt
- L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, sodium salt (1:2)
- N-(p-Tolylsulfonyl)glutamic acid, disodium salt
- EINECS 266-148-5
- 66104-42-5
- HEBHJTRJCWUUQW-XRIOVQLTSA-L
- L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, disodium salt
- NS00087835
- L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, sodium salt (1:2)
- DTXSID80889855
-
- Inchi: 1S/C12H15NO6S.2Na/c1-8-2-4-9(5-3-8)20(18,19)13-10(12(16)17)6-7-11(14)15;;/h2-5,10,13H,6-7H2,1H3,(H,14,15)(H,16,17);;/q;2*+1/p-2/t10-;;/m0../s1
- InChI Key: HEBHJTRJCWUUQW-XRIOVQLTSA-L
- SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C(=O)[O-])CCC(=O)[O-])(=O)=O.[Na+].[Na+]
Computed Properties
- Exact Mass: 345.02599
- Monoisotopic Mass: 345.02589687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 436
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 126.43
disodium N-[(p-tolyl)sulphonyl]-L-glutamate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
66104-42-5 (disodium N-[(p-tolyl)sulphonyl]-L-glutamate) Related Products
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- 36212-66-5(Tosyl-L-asparagine)
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